Cas no 832744-45-3 (Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-)

Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)- structure
832744-45-3 structure
Product Name:Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-
CAS No:832744-45-3
MF:C22H13Cl
MW:312.79162478447
CID:673773
PubChem ID:71415698
Update Time:2025-04-19

Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-
    • 1-chloro-4-[2-[3-(2-phenylethynyl)phenyl]ethynyl]benzene
    • DTXSID10835108
    • 832744-45-3
    • 1-[(4-Chlorophenyl)ethynyl]-3-(phenylethynyl)benzene
    • Inchi: 1S/C22H13Cl/c23-22-15-13-19(14-16-22)10-12-21-8-4-7-20(17-21)11-9-18-5-2-1-3-6-18/h1-8,13-17H
    • InChI Key: REAJMJQFKXIGBZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C#CC2C=CC=C(C#CC3C=CC=CC=3)C=2)=CC=1

Computed Properties

  • Exact Mass: 312.0705781g/mol
  • Monoisotopic Mass: 312.0705781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų
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